7-chloro[1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one

• IUPAC Name: 7-chloro-1H-triazolo[1,5-a]quinazolin-5-one
• InChI: InChI=1S/C9H5ClN4O/c10-5-1-2-7-6(3-5)9(15)12-8-4-11-13-14(7)8/h1-4,13H
• InChI Key: RBMRRLDVYUIYQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=O)N=C3N2NN=C3
• Molecular Formula: C9H5ClN4O
• Molecular Weight: 220.61 g/mol
• CAS No.: 1255778-96-1

Description

“7-chloro[1,2,3]triazolo[1,5-a]quinazolin-5(4H)-one” is a chemical compound that belongs to the class of triazoloquinazolines. Triazoloquinazolines are a type of heterocyclic compounds that have found wide application in drug design.

Synthesis Analysis

The synthesis of triazoloquinazolines can be achieved through various methods. A common approach involves the oxidative cyclization of N-(2-pyridyl)amidines using oxidizers such as NaOCl, Pb(OAc)4, or MnO2. Another method involves the use of 2-aminopyridines and nitriles as starting compounds. The reaction can also be carried out in the presence of the heterogeneous catalyst CuOx–ZnO/Al2O3–TiO2.